Cas no 2228166-40-1 (2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• CAS No: 2228166-40-1
• MF: C₁₀H₇F₄NO
• MW: 233.162296533585
• CID: 5902297
• PubChem ID: 165751409
• Update Time: 2025-05-26

2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• 2228166-40-1
• EN300-1970697

• Inchi： 1S/C10H7F4NO/c11-6-2-1-3-7-8(6)5(4-15-7)9(16)10(12,13)14/h1-4,9,15-16H
• InChI Key： BYSANVZMASLUBK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 233.04637650g/mol
• Monoisotopic Mass: 233.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36Ų

Additional information on 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS No. 2228166-40-1)

2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228166-40-1, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a fluorinated indole moiety, which are known to enhance biological activity and metabolic stability. The structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol consists of an ethanol side chain attached to a trifluoromethyl-substituted benzene ring, which is further linked to a fluorinated indole ring system. This arrangement confers unique electronic and steric properties that are conducive to interactions with biological targets. The presence of both fluorine atoms and a trifluoromethyl group enhances the lipophilicity and binding affinity of the molecule, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated indoles as pharmacophores due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that fluorinated indoles can exhibit potent inhibitory effects on various enzymes involved in cancer metabolism and inflammation. The compound CAS No. 2228166-40-1 is being explored as a potential lead compound for the development of drugs targeting these pathways.

One of the most compelling aspects of 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol is its structural versatility. Researchers have demonstrated that modifications to the indole ring or the ethanol side chain can lead to significant changes in biological activity. For example, substituting the 4-fluoro group with other halogens or alkyl groups has been shown to alter the pharmacokinetic properties of the molecule. This flexibility makes it an ideal candidate for structure-based drug design (SBDD) approaches.

Recent advances in computational chemistry have enabled more efficient screening of compounds like CAS No. 2228166-40-1 for potential drug candidates. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, including kinases and transcription factors implicated in diseases such as cancer and neurodegeneration. These studies have provided valuable insights into the interactions between 2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol and its target proteins, guiding further optimization efforts.

The synthesis of CAS No. 2228166-40-1 has also been optimized to ensure high yield and purity. Multi-step synthetic routes involving cross-coupling reactions and fluorination techniques have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the synthetic accessibility of the compound but also provide a foundation for scaling up production for preclinical studies.

Preclinical studies have begun to explore the pharmacological properties of CAS No. 2228166-40-1 in various disease models. Initial findings suggest that this compound exhibits significant anti-inflammatory and antitumor activities. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has made it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The potential therapeutic applications of CAS No. 2228166-40-1 extend beyond inflammation and cancer treatment. Research is ongoing into its efficacy against neurological disorders, where fluorinated indoles have shown promise as neuroprotective agents. The unique combination of structural features in this compound may contribute to its ability to cross the blood-brain barrier and exert therapeutic effects in central nervous system disorders.

As our understanding of disease mechanisms continues to evolve, compounds like CAS No. 2228166-40-1 are poised to play a critical role in next-generation therapeutics. The integration of cutting-edge technologies such as high-throughput screening (HTS), CRISPR-based genetic engineering, and artificial intelligence-driven drug discovery platforms will further accelerate the development pipeline for this class of molecules.

In conclusion,CAS No 2228166–40–1 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The ongoing research into this compound underscores its potential as a therapeutic agent across multiple disease areas. As scientific innovation continues at an unprecedented pace,CAS No 2228166–40–1 is likely to remain at the forefront of drug discovery efforts aimed at improving human health.